Cas no 2035001-53-5 ((2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide
• CAS No: 2035001-53-5
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5355822
• Update Time: 2025-10-31

(2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]prop-2-enamide
• (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide

• Inchi： 1S/C18H17N3OS/c22-18(7-6-15-4-2-1-3-5-15)19-10-12-21-11-8-17(20-21)16-9-13-23-14-16/h1-9,11,13-14H,10,12H2,(H,19,22)/b7-6+
• InChI Key： BLJXYADJWDYCRA-VOTSOKGWSA-N
• SMILES： C(NCCN1C=CC(C2C=CSC=2)=N1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide

Research Briefing on (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide (CAS: 2035001-53-5)

In recent years, the compound (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide (CAS: 2035001-53-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a thiophene and a pyrazole moiety in its structure suggests possible interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties of this compound. Preliminary data indicate that it exhibits moderate to high binding affinity towards certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations have revealed that the compound's (2E)-3-phenylacrylamide group plays a critical role in forming hydrogen bonds with the active sites of these enzymes, thereby inhibiting their activity. These findings position the compound as a potential lead for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide has also been evaluated for its pharmacokinetic properties. Early-stage in vitro studies have demonstrated favorable metabolic stability and moderate permeability across cellular membranes. However, further optimization may be required to enhance its oral bioavailability, as current data suggest limited absorption in the gastrointestinal tract. These insights are crucial for guiding future structural modifications to improve the compound's drug-like properties.

The synthesis of (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide has been reported in several recent publications. A common approach involves the condensation of 3-(thiophen-3-yl)-1H-pyrazole-1-ethylamine with (2E)-3-phenylacryloyl chloride under mild conditions. The reaction typically yields the desired product with good purity, although chromatographic purification is often necessary to remove minor byproducts. Scalability of the synthesis has been demonstrated at the laboratory level, paving the way for larger-scale production if clinical development proceeds.

Looking ahead, the therapeutic potential of (2E)-3-phenyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide warrants further investigation. Current research efforts are directed towards expanding its target profile, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models. Given its promising initial data, this compound represents an exciting avenue for drug discovery in oncology and inflammation. Future studies will be critical in determining its translational potential and clinical applicability.